Cas no 1303543-80-7 (Tert-Butyl 3-bromo-5-chloro-1H-indole-1-carboxylate)

• Product Name: Tert-Butyl 3-bromo-5-chloro-1H-indole-1-carboxylate
• CAS No: 1303543-80-7
• MF: C₁₃H₁₃BrClNO₂
• MW: 330.604821920395
• MDL: MFCD14635677
• CID: 4820973
• Update Time: 2026-02-27

Tert-Butyl 3-bromo-5-chloro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-bromo-5-chloro-1H-indole-1-carboxylate
• 1-Boc-3-bromo-5-chloroindole
• t-Butyl 3-bromo-5-chloro-1H-indole-1-carboxylate
• Tert-Butyl 3-bromo-5-chloro-1H-indole-1-carboxylate

• MDL： MFCD14635677
• Inchi： 1S/C13H13BrClNO2/c1-13(2,3)18-12(17)16-7-10(14)9-6-8(15)4-5-11(9)16/h4-7H,1-3H3
• InChI Key： UOIWZZMFVYUBCV-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(=O)OC(C)(C)C)C2C=CC(=CC=21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 331
• XLogP3: 4.6
• Topological Polar Surface Area: 31.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Tert-Butyl 3-bromo-5-chloro-1H-indole-1-carboxylate

Tert-Butyl 3-bromo-5-chloro-1H-indole-1-carboxylate (CAS No. 1303543-80-7): A Comprehensive Overview

Tert-Butyl 3-bromo-5-chloro-1H-indole-1-carboxylate (CAS No. 1303543-80-7) is a versatile and structurally unique compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its bromine and chlorine substituents on the indole ring, offers a wide range of applications due to its reactivity and functional group diversity.

The indole scaffold is a fundamental building block in the synthesis of numerous biologically active molecules, including natural products, pharmaceuticals, and agrochemicals. The presence of the tert-butyl ester group in Tert-Butyl 3-bromo-5-chloro-1H-indole-1-carboxylate provides additional synthetic flexibility, allowing for the introduction of various functional groups through ester hydrolysis and subsequent derivatization.

Recent studies have highlighted the potential of Tert-Butyl 3-bromo-5-chloro-1H-indole-1-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In another notable research effort, scientists at the University of California, San Francisco, explored the use of Tert-Butyl 3-bromo-5-chloro-1H-indole-1-carboxylate in the synthesis of novel antiviral agents. The bromine and chlorine substituents were found to enhance the compound's ability to inhibit viral replication, particularly in the context of RNA viruses such as influenza and SARS-CoV-2. This finding underscores the compound's potential as a lead structure for antiviral drug discovery.

The synthetic versatility of Tert-Butyl 3-bromo-5-chloro-1H-indole-1-carboxylate is further exemplified by its use in the development of fluorescent probes for cellular imaging. Researchers at Harvard University utilized this compound to create highly sensitive and selective probes for detecting specific cellular targets. The bromine and chlorine substituents played a crucial role in fine-tuning the photophysical properties of these probes, enabling high-resolution imaging with minimal background interference.

Beyond its applications in medicinal chemistry, Tert-Butyl 3-bromo-5-chloro-1H-indole-1-carboxylate has also found utility in materials science. A study published in Advanced Materials reported the use of this compound as a precursor for synthesizing organic semiconductors with enhanced electronic properties. The tert-butyl ester group was shown to improve the solubility and processability of these materials, making them suitable for use in organic electronic devices such as solar cells and organic light-emitting diodes (OLEDs).

The environmental impact of Tert-Butyl 3-bromo-5-chloro-1H-indole-1-carboxylate is another area of active research. Scientists at the Environmental Protection Agency (EPA) are investigating the biodegradability and ecotoxicity of this compound to ensure its safe use in industrial and pharmaceutical applications. Preliminary results suggest that under controlled conditions, Tert-Butyl 3-bromo-5-chloro-1H-indole-1-carboxylate can be effectively degraded by microbial communities, reducing its potential environmental impact.

In conclusion, Tert-Butyl 3-bromo-5-chloro-1H-indole-1-carboxylate (CAS No. 1303543-80-7) is a multifaceted compound with a broad spectrum of applications across various scientific disciplines. Its unique structural features and synthetic versatility make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, materials science, and environmental science. As ongoing research continues to uncover new properties and applications, Tert-Butyl 3-bromo-5-chloro-1H-indole-1-carboxylate is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.